Cas no 1025642-11-8 ((E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile)

• Product Name: (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile
• CAS No: 1025642-11-8
• MF: C₂₁H₁₃ClN₂O₄S₂
• MW: 456.921921491623
• MDL: MFCD00245586
• CID: 5230102
• Update Time: 2026-03-07

(E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile

• MDL： MFCD00245586
• Inchi： 1S/C21H13ClN2O4S2/c22-16-6-9-18(10-7-16)29-21-11-8-17(24(25)26)12-15(21)13-20(14-23)30(27,28)19-4-2-1-3-5-19/h1-13H/b20-13+
• InChI Key： KYIAYJQDLGJOIE-DEDYPNTBSA-N
• SMILES： C(#N)/C(/S(C1=CC=CC=C1)(=O)=O)=C\C1=CC([N+]([O-])=O)=CC=C1SC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile

Chemical Compound CAS No. 1025642-11-8: (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile

The compound with CAS No. 1025642-11-8, named as (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzenesulfonyl group, a 4-chlorophenyl sulfanyl moiety, and a nitrophenyl group, all connected through a propenenitrile backbone. The (E) configuration indicates the specific stereochemistry of the double bond in the molecule, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the benzenesulfonyl group contributes to the molecule's stability and enhances its ability to participate in various chemical reactions. Additionally, the 4-chlorophenyl sulfanyl group introduces electronic effects that can influence the compound's interaction with biological targets. The nitrophenyl group further adds to the molecule's complexity, potentially contributing to its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit certain enzymes associated with inflammation, making them potential candidates for drug development.

The synthesis of (E)-2-(benzenesulfonyl)-3-[2-(4-chlorophenyl)sulfanyl-5-nitrophenyl]prop-2-enenitrile involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and purity, which is essential for its application in research and industry.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits moderate toxicity under specific conditions. However, further research is needed to fully understand its behavior in different environments and its potential risks to human health and ecosystems.

The unique structure of this compound also makes it an interesting candidate for materials science applications. Its ability to form stable bonds under certain conditions could be exploited in the development of advanced materials with tailored properties.

In conclusion, CAS No. 1025642-11-8 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with diverse applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.